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Compound of Interest

Compound Name: Tannagine

Cat. No.: B15588925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral characteristics of purified
tannins and a prominent related compound, Tanshinone IIA. Due to the initial ambiguity of
"Tannagine," this guide addresses the broader class of tannins and provides a specific,
detailed analysis of Tanshinone IIA, a well-researched abietane-type diterpene quinone
pigment. This document is intended to serve as a valuable resource for researchers engaged in
the isolation, identification, and characterization of these compounds for various applications,
including drug development.

Data Presentation: Spectral Characteristics

The following tables summarize the key spectral data for tannins and Tanshinone IIA,
facilitating easy comparison and reference.

Compound/Class Solvent Amax (nm) Reference

Tannins (General)

Hydrolysable Tannins Water ~215, ~275 [1]
Condensed Tannins Water/Ethanol ~280 [2]
Tanshinone 1A Methanol 222, 266, 352, 448 [3]
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Characteristic Peak

Compound/Class Functional Group ( 1 Reference
cm-

Tannins (General)

O-H stretch (phenolic)  3600-3200 (broad) [4115]

C=C stretch 1620-1580, 1500- ]

(aromatic) 1400

C-O stretch 1300-1000 [6]

Hydrolysable Tannins C=0 stretch (ester) 1730-1705 [6]

Tanshinone IIA

C=0 (quinone) ~1660, ~1620 [3]
Cc=C

_ ~1600, ~1540 [3]
(aromatic/alkene)
C-H stretch ~2930 [3]

Table 3: *H and **C NMR Spectroscopy Data for
Tanshinone IIA

Solvent: CDCl3
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Tanshinone [IA IH NMR (9, ppm) 13C NMR (9, ppm) Reference
Position

1 7.62 (d, J=8.0 Hz) 127.8 [3]
2 6.88 (d, J=8.0 Hz) 117.5 [3]
3 - 1435 [3]
4 - 37.8 [3]
5 3.28 (m) 35.1 (3]
6 1.75 (m), 2.05 (m) 19.3 [3]
7 2.70 (m) 30.5 [3]
8 - 134.2 [3]
9 - 146.1 [3]
10 - 37.8 [3]
11 - 183.5 [3]
12 - 163.7 [3]
15 7.58 (s) 124.2 [3]
16 2.35(s) 20.8 [3]
17 1.30 (s) 33.5 [3]
18 1.28 (s) 21.7 [3]
19 - 135.4 [3]
20

Note: NMR data for tannins are highly variable due to their polymeric and heterogeneous
nature and are often analyzed using techniques like 3P NMR after derivatization for
quantification of different hydroxyl groups.[7][8][9]

Table 4: Mass Spectrometry (MS) Data
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Compound/Cla lonization Key Fragment
[M+H]* (m/z) Reference
ss Mode lons (m/z)
Tannins ) Dependent on
ESI Variable [10][11]

(General) structure

] 277, 267, 249,
Tanshinone I1A ESI+ 295.1 91 [12][13][14]

Experimental Protocols

This section details the methodologies for the purification and spectral analysis of tannins and

Tanshinone llA.

Purification Protocols

This protocol provides a general procedure for the extraction and fractionation of tannins.

o Sample Preparation: Air-dry the plant material (e.g., leaves, bark) at room temperature and

grind it into a fine powder.[15]
» Extraction:

o Macerate the powdered plant material in an aqueous organic solvent (e.g., 70% acetone
or 50% methanol) at a 1:10 solid-to-solvent ratio.[15]

o Stir the mixture for 24 hours at room temperature.

o Filter the mixture and concentrate the filtrate under reduced pressure to remove the

organic solvent.
o Fractionation using Sephadex LH-20 Column Chromatography:[16]

o Pack a column with Sephadex LH-20 resin and equilibrate with the initial mobile phase
(e.g., ethanal).

o Load the concentrated aqueous extract onto the column.
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o Elute with a stepwise gradient of increasing concentrations of acetone in water (e.g.,
starting with ethanol and moving to 50% aqueous acetone) to separate different phenolic

fractions.[16]

o Collect the fractions and monitor the composition using thin-layer chromatography (TLC)

or UV-Vis spectroscopy.

o Combine the tannin-rich fractions and evaporate the solvent to yield the purified tannin

extract.
This protocol outlines a common method for the isolation of Tanshinone IIA.
o Extraction:

o Extract the dried and powdered roots of Salvia miltiorrhiza with 95% ethanol by reflux for 2
hours.[17]

o Filter the extract and concentrate it under reduced pressure to obtain a crude extract.
e Macroporous Resin Column Chromatography:[18]

o Dissolve the crude extract in a small volume of ethanol and adsorb it onto a macroporous
resin (e.g., D101).

o Wash the column with water to remove water-soluble impurities.

o Elute the tanshinones with a stepwise gradient of ethanol in water (e.g., 45% and then
90% ethanol).[18] The 90% ethanol fraction will be enriched with tanshinones.

e High-Speed Counter-Current Chromatography (HSCCC):[19][20][21]
o Further purify the tanshinone-rich fraction using HSCCC.

o A common two-phase solvent system is hexane-ethyl acetate-ethanol-water (e.g., 8:2:7:3,
viviviv).[19]

o The separation is performed according to the instrument's operating manual to yield highly

purified Tanshinone IlA.
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o Purity Analysis: The purity of the isolated Tanshinone IIA can be confirmed by High-
Performance Liquid Chromatography (HPLC).[20]

Spectral Analysis Protocols

o Sample Preparation: Prepare a dilute solution of the purified compound in a suitable UV-
transparent solvent (e.g., methanol, ethanol, or water).

e Analysis: Record the absorption spectrum over a wavelength range of 200-600 nm using a
double-beam UV-Vis spectrophotometer. Use the solvent as a blank.

o Sample Preparation: Prepare the sample as a KBr pellet. Mix a small amount of the dried
sample with dry potassium bromide (KBr) powder and press it into a thin, transparent disk.

e Analysis: Obtain the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer,
typically in the range of 4000-400 cm~1.

o Sample Preparation: Dissolve an appropriate amount of the purified compound in a
deuterated solvent (e.g., CDCls, DMSO-de). Add a small amount of tetramethylsilane (TMS)
as an internal standard (0O ppm).

e Analysis: Record 'H and 13C NMR spectra on a high-resolution NMR spectrometer. For
guantitative analysis of tannins, derivatization with a phosphorus reagent followed by 3P
NMR is often employed.[9]

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,
methanol, acetonitrile) compatible with the ionization source.

¢ Analysis: Introduce the sample into the mass spectrometer, typically using an electrospray
ionization (ESI) source. Acquire the full scan mass spectrum to determine the molecular
weight. Perform tandem mass spectrometry (MS/MS) on the parent ion to obtain
fragmentation patterns for structural elucidation.

Signaling Pathways and Experimental Workflows

This section provides visualizations of key signaling pathways modulated by Tanshinone 11A
and a general workflow for its purification.
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Signaling Pathways of Tanshinone IIA

Tanshinone Il1A has been shown to exert its biological effects, particularly in cancer and
cardiovascular diseases, by modulating multiple signaling pathways.[22][23][24][25][26][27]
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Caption: Anticancer signaling pathways modulated by Tanshinone IIA.
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Caption: Cardioprotective signaling pathways of Tanshinone IIA.

Experimental Workflow

The following diagram illustrates a typical workflow for the purification and analysis of

Tanshinone IlA.
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Caption: Workflow for Tanshinone IIA purification and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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